Cas no 1861-32-1 (chlorthal-dimethyl)

• Product Name: chlorthal-dimethyl
• CAS No: 1861-32-1
• MF: C₁₀H₆Cl₄O₄
• MW: 331.964239597321
• MDL: MFCD00014902
• CID: 42095
• Update Time: 2026-05-14

chlorthal-dimethyl Chemical and Physical Properties

Names and Identifiers

• chlorthal-dimethyl
• Dimethyl tetrachloroterephthalate
• Tetrachloroterephthalic acid dimethyl ester
• Dacthal~DCPA~Tetrachloroterephthalic acid dimethyl ester
• dacthal
• dcpa
• dimethyl 2,3,5,6-tetrachlorobenzene-1,4-dicarboxylate
• Chlorthal-dimethyl Solution
• Methyl derivatives
• 1,4-dimethyl 2,3,5,6-tetrachloro-1,4-benzenedicarboxylate
• chlorthal
• Chlorthal-dimethyl,Dimethyl tetrachloroterephthalate
• Chlorthal-dimethyl100µg
• Chlorthal-methyl
• Dacthalor
• DIMETHYL 2,3,5,6-TETRAC
• dimethyl 2,3,5,6-tetra-chloroterephthalate
• Fatal
• TCTP
• Tetral
• DAC 4
• RID(R)
• dac893
• daktal
• DAC-893
• FATAL(R)

• MDL： MFCD00014902
• Inchi： InChI=1S/C10H6Cl4O4/c1-17-9(15)3-5(11)7(13)4(10(16)18-2)8(14)6(3)12/h1-2H3
• InChI Key： NPOJQCVWMSKXDN-UHFFFAOYSA-N
• SMILES： #479MBsG1LH9FnH7UqkdUvhGg5oxUvhG1LxG1MsF1nH7UqkdFnH9UqkdMfH=
• BRN： 1888840

Computed Properties

• Exact Mass: 329.90200
• Monoisotopic Mass: 329.902
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: solid
• Density: 1.6496 (rough estimate)
• Melting Point: 155.0 to 158.0 deg-C
• Boiling Point: 422°C at 760 mmHg
• Flash Point: 174.7°C
• Refractive Index: 1.5282 (estimate)
• Water Partition Coefficient: 0.05 g/100 mL
• PSA: 52.60000
• LogP: 3.87340
• Solubility: Soluble in water
• Merck: 2839

chlorthal-dimethyl Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303
• Warning Statement： P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： S22-S24/25
• RTECS：WZ1500000
• Toxicity：LD50 orally in rats: >3000 mg/kg (Bailey, White)
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters